Cas no 114460-39-8 (1H-Phenanthro[4,3-d]imidazol-10-ol,1,2-dimethyl-)

• Product Name: 1H-Phenanthro[4,3-d]imidazol-10-ol,1,2-dimethyl-
• CAS No: 114460-39-8
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 207107
• PubChem ID: 150593
• Update Time: 2025-04-19

1H-Phenanthro[4,3-d]imidazol-10-ol,1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenanthro[4,3-d]imidazol-10-ol,1,2-dimethyl-
• 1,2-dimethylnaphtho[1,2-e]benzimidazol-10-ol
• 1,2-Dimethyl-1H-phenanthro[3,4-d]imidazol-10-ol
• 1H-phenanthro[3,4-d]imidazol-10-ol, 1,2-dimethyl-
• CCRIS 1761
• CCRIS-1761
• DTXSID50150741
• 1H-Phenanthro(3,4-d)imidazol-10-ol, 1,2-dimethyl-
• UNII-D55SXF2BCG
• 114460-39-8
• 1,2-Dimethyl-1H-phenanthro(3,4-d)imidazol-10-ol
• D55SXF2BCG

• Inchi： 1S/C17H14N2O/c1-10-18-15-8-6-12-4-3-11-5-7-13(20)9-14(11)16(12)17(15)19(10)2/h3-9,20H,1-2H3
• InChI Key： NBHXKONSJLKYBZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC3=CC=C4C(=C3C=2C=1)N(C)C(C)=N4

Computed Properties

• Exact Mass: 262.11072
• Monoisotopic Mass: 262.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 4

Experimental Properties

• Density: 1.29
• Boiling Point: 554.7°Cat760mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.695
• PSA: 38.05